2-Nitropropane

• CAS No.: 79-46-9
• Product Name: 2-Nitropropane
• Molecular Formula: C3H7NO2; CH3CHNO2CH3; C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: 2-nitropropane
• Standard InChI: InChI=1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
• Standard InChIKey: FGLBSLMDCBOPQK-UHFFFAOYSA-N
• Impurities: 1-Nitropropane
• SMILES: CC(C)[N+](=O)[O-]
• Canonical SMILES: CC(C)[N+](=O)[O-]
• Boiling Point: 248.5 °F at 760 mm Hg (NTP, 1992); 120.2 °C; 120 °C; 249°F
• Colorform: Colorless liquid
• Density: 0.99 at 68 °F (USCG, 1999); 0.9821 g/cu cm at 25 °C; Relative density (water = 1): 0.99; 0.99
• Flash Point: 75 °F (NTP, 1992); 24 °C (75 °F)(closed cup); 39 °C (closed cup), 24 °C (open cup); 38 °C (open cup) /from table/; 24 °C c.c.; 75°F
• Melting Point: -135 °F (NTP, 1992); -91.3 °C; -91 °C; -135°F
• Physical Description: 2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999); Liquid; COLOURLESS OILY LIQUID.; Colorless liquid with a pleasant, fruity odor.
• Description: 2-Nitropropane is a synthetic, flammable, colorless liquid that is slightly soluble in water, and miscible with most aromatic hydrocarbons, ketones, esters, ethers and the lower carboxylic acids. It is used primarily both as a chemical intermediate and as a solvent for numerous commercial products. 2-Nitropropane is also used as a component of explosives and propellants, and in fuels for internal combustion engines. The primary routes of potential human exposure to 2-nitropropane are dermal contact, inhalation, and ingestion. Contact with this compound can cause irritation of the eyes and skin. Acute inhalation exposure to low levels of 2-nitropropane vapors can result in irritation of the respiratory tract. Breathing higher levels of this chemical may cause anorexia, nausea, vomiting and diarrhea. It is reasonably anticipated to be a human carcinogen. (NCI05); 2-nitropropane appears as colorless liquid with a mild fruity odor. May float on or sink in water. (USCG, 1999); 2-nitropropane is a secondary nitroalkane that is propane in which a hydrogen at position 2 has been replaced by a nitro group. Mainly used as a solvent (b.p. 120℃). It has a role as a hepatotoxic agent, a carcinogenic agent, a polar aprotic solvent and a xenobiotic.
• Shelf Life: It is stable under ordinary circumstances, but may undergo explosive decomposition under conditions of extreme shock combined with heavy confinement and elevated temperature.
• Solubility: greater than or equal to 0.1 mg/mL at 66° F (NTP, 1992); 0.22 M; Soluble in chloroform; Miscible with most aromatic hydrocarbons, ketones, esters, ethers, and the lower carboxylic acids; In water, 1.70X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 1.7; 2%
• Synonyms: 2-nitro-propane; 1-Methylnitroethane; Dimethylnitromethane; Isonitropropane; NSC 5369
• Vapor Density: 3.06 (NTP, 1992) (Relative to Air); 3.06 (Air= 1); Relative vapor density (air = 1): 3.1; 3.06
• Vapor Pressure: 12.9 mm Hg at 68 °F (NTP, 1992); 17.21 mmHg; 1.72X10+1 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 1.7; 13 mmHg
• PubChem Compound: 398
• Last Modified: Nov 11 2021